Cas no 91193-18-9 (2,4-Pentanedione,3-(2-chlorophenyl)-)

2,4-Pentanedione,3-(2-chlorophenyl)- structure
91193-18-9 structure
Product Name:2,4-Pentanedione,3-(2-chlorophenyl)-
CAS No:91193-18-9
MF:C11H11ClO2
MW:210.656842470169
CID:817640
PubChem ID:254808
Update Time:2025-04-19

2,4-Pentanedione,3-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione,3-(2-chlorophenyl)-
    • NCIOpen2_004606
    • DTXSID00919901
    • NSC79432
    • 91193-18-9
    • NSC-79432
    • 3-(2-chlorophenyl)pentane-2,4-dione
    • Inchi: 1S/C11H11ClO2/c1-7(13)11(8(2)14)9-5-3-4-6-10(9)12/h3-6,11H,1-2H3
    • InChI Key: VBRPXRDIUQSPJS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 210.045
  • Monoisotopic Mass: 210.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.178
  • Boiling Point: 286°Cat760mmHg
  • Flash Point: 119.3°C
  • Refractive Index: 1.523
  • PSA: 34.14000
  • LogP: 2.60160
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